Phenyl acetate

Specification

• Description: Phenol acetate appears as a clear colorless liquid with a sweetish solvent odor. Difficult to ignite. Used as a laboratory reagent and in the production of some organic chemicals.; Phenyl acetate is an acetate ester obtained by the formal condensation of phenol with acetic acid. It is a member of phenyl acetates and a member of benzenes. It is functionally related to a phenol.; Phenyl acetate is a natural product found in Arabidopsis thaliana and Euglena gracilis with data available.; Phenyl Acetate is an aromatic fatty acid metabolite of phenylalanine with potential antineoplastic activity. Naturally occurring in mammals, phenylacetate induces differentiation, growth inhibition, and apoptosis in tumor cells. Implicated mechanisms of action include decreased protein prenylation, activation of the peroxisome proliferation-activated receptors, inhibition of DNA methylation, and depletion of glutamine. (NCI04); Phenyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 122-79-2
• Molecular Formula: C8H8O2; C8H8O2; CH3COOC6H5
• Molecular Weight: 136.15 g/mol
• IUPAC Name: phenyl acetate
• Standard InChI: InChI=1S/C8H8O2/c1-7(9)10-8-5-3-2-4-6-8/h2-6H,1H3
• Standard InChI Key: IPBVNPXQWQGGJP-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC=CC=C1
• Canonical SMILES: CC(=O)OC1=CC=CC=C1
• Boiling Point: 196 °C; 196.00 to 198.00 °C. @ 760.00 mm Hg
• Colorform: COLORLESS, MOBILE LIQUID; WATER WHITE LIQUID
• Flash Point: 176 °F (NFPA, 2010); 176 °F; 80 °C
• Melting Point: -30 °C